Cas no 443111-53-3 (5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 443111-53-3
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 5417981
• PubChem ID: 3245543
• Update Time: 2025-07-20

5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• STL016178
• SR-01000555240-1
• 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• 5-amino-1-(3,5-dimethylphenyl)-N-(2-furylmethyl)-1H-1,2,3-triazole-4-carboxamide
• MLS002588456
• MLS000094764
• AKOS002096432
• 443111-53-3
• SR-01000555240
• SMR000030317
• MFCD09876130
• HMS2356P12
• F3375-0725
• 5-amino-1-(3,5-dimethylphenyl)-N-(furan-2-ylmethyl)triazole-4-carboxamide
• 5-amino-1-(3,5-dimethylphenyl)-N-(furan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• EU-0093995
• CHEMBL1608089
• 5-Amino-1-(3,5-dimethylphenyl)-N-(2-furanylmethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H17N5O2/c1-10-6-11(2)8-12(7-10)21-15(17)14(19-20-21)16(22)18-9-13-4-3-5-23-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key： CHXJILORSDMAPN-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)C(N)=C(C(NCC2=CC=CO2)=O)N=N1

Computed Properties

• Exact Mass: 311.13822480g/mol
• Monoisotopic Mass: 311.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.12±0.46(Predicted)

Additional information on 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 443111-53-3)

The compound 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 443111-53-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3-triazole core substituted with a furan-2-ylmethyl group and a 3,5-dimethylphenyl moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutics in these areas.

In recent years, the rise of drug-resistant pathogens and the need for targeted cancer therapies have driven the exploration of compounds like 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide. Its triazole-carboxamide scaffold is known for its ability to interact with biological targets, making it a focal point for structure-activity relationship (SAR) studies. The incorporation of the furan ring further enhances its binding affinity, a feature often sought after in small-molecule drug design.

The synthesis of this compound involves multi-step organic reactions, including click chemistry for the triazole formation and amide coupling for the carboxamide group. These methods align with the current trend toward green chemistry and atom-economical processes, which are critical for sustainable pharmaceutical development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity.

From a commercial perspective, CAS No. 443111-53-3 is primarily utilized in research settings, with potential applications in preclinical studies and high-throughput screening. Its relevance to personalized medicine and biomarker discovery has also been noted, as researchers seek to identify compounds that can modulate specific disease pathways. The compound's lipophilicity and molecular weight fall within the desirable range for oral bioavailability, a key consideration in modern drug development.

Given the increasing interest in heterocyclic compounds and their therapeutic potential, 5-amino-1-(3,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide represents a compelling area of study. Its versatility and adaptability to various chemical modifications make it a valuable tool for medicinal chemists. As the scientific community continues to explore its properties, this compound may soon emerge as a cornerstone in the development of next-generation pharmaceuticals.